Cas no 83554-37-4 (Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate)
83554-37-4 structure
Product Name:Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate
CAS No:83554-37-4
MF:C48H92N2O4S
MW:793.320094108582
CID:726081
PubChem ID:44152228
Update Time:2025-04-19
Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate Chemical and Physical Properties
Names and Identifiers
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- Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate
- dimethyl(octadecyl)[3-(stearoylamino)propyl]ammonium toluene-p-sulphonate
- dimethyl-[3-(octadecanoylamino)propyl]-octadecylazanium,4-methylbenzenesulfonate
- 1-Octadecanaminium, N,N-dimethyl-N-(3-((1-oxooctadecyl)amino)propyl)-, salt with 4-methylbenzenesulfonic acid (1:1)
- NS00058287
- 83554-37-4
- EINECS 280-480-8
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- Inchi: 1S/C41H84N2O.C7H8O3S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-43(3,4)40-36-38-42-41(44)37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-6-2-4-7(5-3-6)11(8,9)10/h5-40H2,1-4H3;2-5H,1H3,(H,8,9,10)
- InChI Key: SHZVCMDZRTWPGH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O=C(CCCCCCCCCCCCCCCCC)NCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 792.678
- Monoisotopic Mass: 792.678
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 55
- Rotatable Bond Count: 37
- Complexity: 754
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.7A^2
Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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